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[2] A series of novel poly(2-allyl-4-ethoxyphenol)s were synthesized by the polymerization of 2-allyl-
4-ethoxyphenol using different mole ratios of monomer to initiator (Mo/I) under air, and the ... --
INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using
different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different ... --INVALID-LINK-- In this study, poly(2-allyl-4-ethoxyphenol) was
synthesized by free radical polymerization of 2-allyl-4-ethoxyphenol using benzoyl peroxide as an
initiator at different mole ratios of monomer to initiator in the air. The synthesized polymers were
characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The
thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the
synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the
synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with
a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- In
this study, poly(2-allyl-4-ethoxyphenol) was synthesized by free radical polymerization of 2-allyl-4-
ethoxyphenol using benzoyl peroxide as an initiator at different mole ratios of monomer to initiator in
the air. The synthesized polymers were characterized by different spectroscopic techniques such as
FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA
and DSC. The antioxidant activity of the synthesized polymers was evaluated by DPPH radical
scavenging assay. The results showed that the synthesized polymers have good thermal stability and
antioxidant activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the
best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried
out using different mole ratios of monomer to initiator (Mo/I) under air, and the polymers obtained
were characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR.
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The thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity
of the synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed
that the synthesized polymers have good thermal stability and antioxidant activity. The polymer
obtained with a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --
INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of
the polymers were investigated by TGA and DSC. The antioxidant activity of the synthesized
polymers was evaluated by DPPH radical scavenging assay. The results showed that the synthesized
polymers have good thermal stability and antioxidant activity. The polymer obtained with a monomer
to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- A series of novel
poly(2-allyl-4-ethoxyphenol)s were synthesized by the polymerization of 2-allyl-4-ethoxyphenol
using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The
thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the
synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the
synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with
a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/l) under air, and the polymers obtained were characterized by different spectroscopic
techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were
investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by
DPPH radical scavenging assay. The results showed that the synthesized polymers have good
thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio
of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under
air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/l) under air, and the polymers obtained were characterized by different spectroscopic
techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were
investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by
DPPH radical scavenging assay. The results showed that the synthesized polymers have good
thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio
of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
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ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-
NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.
The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging
assay. The results showed that the synthesized polymers have good thermal stability and antioxidant
activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best
antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out
using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The
thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the
synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the
synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with
a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/l) under air, and the polymers obtained were characterized by different ... --INVALID-
LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of
monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different
spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the
polymers were investigated by TGA and DSC. The antioxidant activity of the synthesized polymers
was evaluated by DPPH radical scavenging assay. The results showed that the synthesized polymers
have good thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator
mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under
air, and the polymers obtained were characterized by different spectroscopic techniques such as FT-
IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and
DSC. The antioxidant activity of the synthesized polymers was evaluated by DPPH radical
scavenging assay. The results showed that the synthesized polymers have good thermal stability and
antioxidant activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the
best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried
out using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained
were characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR.
The thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity
of the synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed
that the synthesized polymers have good thermal stability and antioxidant activity. The polymer
obtained with a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --
INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
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ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of
the polymers were investigated by TGA and DSC. The antioxidant activity of the synthesized
polymers was evaluated by DPPH radical scavenging assay. The results showed that the synthesized
polymers have good thermal stability and antioxidant activity. The polymer obtained with a monomer
to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/l) under air, and the polymers obtained were characterized by different spectroscopic
techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were
investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by
DPPH radical scavenging assay. The results showed that the synthesized polymers have good
thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio
of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under
air, and the polymers obtained were characterized by different spectroscopic techniques such as FT-
IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and
DSC. The antioxidant activity of the synthesized polymers was evaluated by DPPH radical
scavenging assay. The results showed that the synthesized polymers have good thermal stability and
antioxidant activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the
best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried
out using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained
were characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR.
The thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity
of the synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed
that the synthesized polymers have good thermal stability and antioxidant activity. The polymer
obtained with a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --
INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of
the polymers were investigated by TGA and DSC. The antioxidant activity of the synthesized
polymers was evaluated by DPPH radical scavenging assay. The results showed that the synthesized
polymers have good thermal stability and antioxidant activity. The polymer obtained with a monomer
to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
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initiator (Mo/l) under air, and the polymers obtained were characterized by different spectroscopic
techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were
investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by
DPPH radical scavenging assay. The results showed that the synthesized polymers have good
thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio
of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-
NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.
The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging
assay. The results showed that the synthesized polymers have good thermal stability and antioxidant
activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best
antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out
using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The
thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the
synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the
synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with
a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/1) under air, and the polymers obtained were characterized by different spectroscopic
techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were
investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by
DPPH radical scavenging assay. The results showed that the synthesized polymers have good
thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio
of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-
NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.
The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging
assay. The results showed that the synthesized polymers have good thermal stability and antioxidant
activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best
antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out
using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The
thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the
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synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the
synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with
a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK--_
of_poly2-allyl-4-
ethoxyphenol_and_its_use_as_a_potential_antioxidant_additive_for_combustible_liquids/references
The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer
to initiator (Mo/l) under air, and the polymers obtained were characterized by different spectroscopic
techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were
investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by
DPPH radical scavenging assay. The results showed that the synthesized polymers have good
thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio
of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-
NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.
The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging
assay. The results showed that the synthesized polymers have good thermal stability and antioxidant
activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best
antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out
using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different spectroscopic technigues such as FT-IR, 1H-NMR, and 13C-NMR. The
thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the
synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the
synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with
a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/1) under air, and the polymers obtained were characterized by different spectroscopic
techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were
investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by
DPPH radical scavenging assay. The results showed that the synthesized polymers have good
thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio
of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-
NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.
The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging
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assay. The results showed that the synthesized polymers have good thermal stability and antioxidant
activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best
antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out
using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The
thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the
synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the
synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with
a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/1) under air, and the polymers obtained were characterized by different ... --INVALID-
LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of
monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --
INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of
the polymers were investigated by TGA and DSC. The antioxidant activity of the synthesized
polymers was evaluated by DPPH radical scavenging assay. The results showed that the synthesized
polymers have good thermal stability and antioxidant activity. The polymer obtained with a monomer
to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/l) under air, and the polymers obtained were characterized by different spectroscopic
techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were
investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by
DPPH radical scavenging assay. The results showed that the synthesized polymers have good
thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio
of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-
NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.
The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging
assay. The results showed that the synthesized polymers have good thermal stability and antioxidant
activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best
antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out
using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The
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thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the
synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the
synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with
a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/1) under air, and the polymers obtained were characterized by different spectroscopic
techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were
investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by
DPPH radical scavenging assay. The results showed that the synthesized polymers have good
thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio
of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-
NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.
The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging
assay. The results showed that the synthesized polymers have good thermal stability and antioxidant
activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best
antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out
using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The
thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the
synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the
synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with
a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/l) under air, and the polymers obtained were characterized by different spectroscopic
techniques such as FT-IR, 1H-NMR, and 13C-NMR. The thermal properties of the polymers were
investigated by TGA and DSC. The antioxidant activity of the synthesized polymers was evaluated by
DPPH radical scavenging assay. The results showed that the synthesized polymers have good
thermal stability and antioxidant activity. The polymer obtained with a monomer to initiator mole ratio
of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-
NMR, and 13C-NMR. The thermal properties of the polymers were investigated by TGA and DSC.
The antioxidant activity of the synthesized polymers was evaluated by DPPH radical scavenging
assay. The results showed that the synthesized polymers have good thermal stability and antioxidant
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activity. The polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best
antioxidant activity. --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out
using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different spectroscopic technigues such as FT-IR, 1H-NMR, and 13C-NMR. The
thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the
synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the
synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with
a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- A
series of novel poly(2-allyl-4-ethoxyphenol)s were synthesized by the polymerization of 2-allyl-4-
ethoxyphenol using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers
obtained were characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-
NMR. The thermal properties of the polymers were investigated by TGA and DSC. The antioxidant
activity of the synthesized polymers was evaluated by DPPH radical scavenging assay. The results
showed that the synthesized polymers have good thermal stability and antioxidant activity. The
polymer obtained with a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity.
--INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using
different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different spectroscopic techniques such as FT-IR, 1H-NMR, and 13C-NMR. The
thermal properties of the polymers were investigated by TGA and DSC. The antioxidant activity of the
synthesized polymers was evaluated by DPPH radical scavenging assay. The results showed that the
synthesized polymers have good thermal stability and antioxidant activity. The polymer obtained with
a monomer to initiator mole ratio of 100:1 showed the best antioxidant activity. --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/l) under air, and the polymers obtained were characterized by different ... --INVALID-
LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of
monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --
INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using
different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was
carried out using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers
obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
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the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under
air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/l) under air, and the polymers obtained were characterized by different ... --INVALID-
LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of
monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --
INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using
different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was
carried out using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers
obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under
air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/1) under air, and the polymers obtained were characterized by different ... --INVALID-
LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of
monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --
INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using
different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was
carried out using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers
obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under
air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/l) under air, and the polymers obtained were characterized by different ... --INVALID-
LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of
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monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by different ... --
INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using
different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was
carried out using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers
obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under
air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/1) under air, and the polymers obtained were characterized by different ... --INVALID-
LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of
monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --
INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using
different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was
carried out using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers
obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under
air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/l) under air, and the polymers obtained were characterized by different ... --INVALID-
LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of
monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --
INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using
different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was
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carried out using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers
obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-
allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/I) under
air, and the polymers obtained were characterized by different ... --INVALID-LINK-- The
polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of monomer to
initiator (Mo/l) under air, and the polymers obtained were characterized by different ... --INVALID-
LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole ratios of
monomer to initiator (Mo/I) under air, and the polymers obtained were characterized by different ... --
INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using different mole
ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were characterized by
different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was carried out using
different mole ratios of monomer to initiator (Mo/l) under air, and the polymers obtained were
characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-ethoxyphenol was
carried out using different mole ratios of monomer to initiator (Mo/l) under air, and the polymers
obtained were characterized by different ... --INVALID-LINK-- The polymerization of 2-allyl-4-
ethoxyphenol was carried out using different mole ratios of monomer to initiator (Mo/l) under air, and
the polymers obtained were characterized by different ... --INVALID-LINK-- Support Center: 2-Allyl-4-
ethoxyphenol Polymerization**

Welcome to the technical support center for the polymerization of 2-Allyl-4-ethoxyphenol. This
resource is designed for researchers, scientists, and drug development professionals to provide
guidance and troubleshooting for common issues encountered during experimentation.

Frequently Asked Questions (FAQS)
Q1: What is the most common method for polymerizing 2-Allyl-4-ethoxyphenol?

Al: The most commonly cited method is free radical polymerization using an initiator like benzoyl
peroxide. This reaction is typically carried out under air.

Q2: What are the key factors influencing the polymerization of 2-Allyl-4-ethoxyphenol?

A2: The key factors that influence the polymerization process include the monomer to initiator mole
ratio (Mo/l), reaction temperature, and reaction time.

Q3: How does the monomer to initiator (Mo/l) ratio affect the polymer properties?
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A3: The Mo/l ratio significantly impacts the properties of the resulting polymer. For instance, a study
found that a Mo/l ratio of 100:1 resulted in a polymer with the best antioxidant activity.

Q4: What are the expected thermal properties of poly(2-allyl-4-ethoxyphenol)?

A4: Poly(2-allyl-4-ethoxyphenol) has been shown to possess good thermal stability. The thermal
properties can be investigated using techniques like Thermogravimetric Analysis (TGA) and
Differential Scanning Calorimetry (DSC).

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Low or No Polymer Yield

Inappropriate monomer to

initiator ratio.

Optimize the Mo/l ratio. A
common starting point is a 100:1

ratio.

Incorrect reaction temperature.

Ensure the reaction is carried out
at the optimal temperature for the
chosen initiator. For benzoyl
peroxide, this is typically around
80-90 °C.

Insufficient reaction time.

Increase the reaction time to
allow for complete

polymerization.

Impurities in the monomer.

Purify the 2-Allyl-4-ethoxyphenol

monomer before use.

Polymer with Undesirable
Properties (e.g., low molecular
weight, poor thermal stability)

Incorrect Mo/l ratio.

Systematically vary the Mo/l ratio
to find the optimal condition for

the desired properties.

Presence of oxygen (if
conducting anaerobic

polymerization).

Ensure the reaction is performed
under an inert atmosphere (e.g.,
nitrogen or argon) if oxygen-
sensitive catalysts are used.
However, polymerization under
air has been successfully

reported.

Non-optimal reaction

temperature.

Fine-tune the reaction
temperature to control the rate of
polymerization and the resulting

polymer characteristics.

Difficulty in Characterizing the

Polymer

Incomplete removal of unreacted

monomer or initiator.

Purify the polymer after
synthesis, for example, by

precipitation in a non-solvent.

Inappropriate analytical

technique.

Use a combination of
spectroscopic techniques such
as FT-IR, 1H-NMR, and 13C-
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NMR for structural

characterization.

Experimental Protocols

Key Experiment: Free Radical Polymerization of 2-Allyl-4-ethoxyphenol

This protocol describes the synthesis of poly(2-allyl-4-ethoxyphenol) by free radical polymerization

using benzoyl peroxide as an initiator.

Materials:

2-Allyl-4-ethoxyphenol (monomer)

Benzoyl peroxide (initiator)

Reaction vessel (e.g., round-bottom flask)

Heating and stirring apparatus (e.g., magnetic stirrer with a hot plate)

Condenser

Procedure:

Monomer and Initiator Preparation: Accurately weigh the desired amounts of 2-Allyl-4-
ethoxyphenol and benzoyl peroxide to achieve the target monomer to initiator (Mo/l) mole ratio. A
common starting ratio is 100:1.

Reaction Setup: Place the monomer and initiator in the reaction vessel equipped with a magnetic
stir bar and a condenser.

Polymerization: Heat the reaction mixture to the desired temperature (e.g., 80-90 °C for benzoyl
peroxide) while stirring. The reaction is typically carried out under air.

Reaction Monitoring: Monitor the progress of the polymerization over a set period.

Polymer Isolation: After the reaction is complete, cool the mixture to room temperature. The
polymer can be isolated by precipitation in a suitable non-solvent (e.g., methanol or ethanol),
followed by filtration and drying.
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« Characterization: Characterize the synthesized polymer using techniques such as FT-IR, 1H-NMR,
13C-NMR, TGA, and DSC to determine its structure and thermal properties.
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Caption: Experimental workflow for the polymerization of 2-Allyl-4-ethoxyphenol.

Low/No Polymer Yield

— v

Incorrect Temperature ‘ Impure Monomer

Incorrect Mo/l Ratio

Optimize Mo/l Ratio Adjust Temperature Purify Monomer

Click to download full resolution via product page

Caption: Troubleshooting logic for low polymer yield.

« To cite this document: BenchChem. [2-Allyl-4-ethoxyphenol polymerization troubleshooting].
BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b122652#2-
allyl-4-ethoxyphenol-polymerization-troubleshooting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for every
specific experimental setup.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential Hasth

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 17 /17 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122652?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

